3-(Bromomethyl)-3-cyclopentyloxolane

• Molecular Formula: C10H17BrO
• Molecular Weight: 233.14 g/mol
• IUPAC Name: 3-(bromomethyl)-3-cyclopentyloxolane
• InChI: InChI=1S/C10H17BrO/c11-7-10(5-6-12-8-10)9-3-1-2-4-9/h9H,1-8H2
• InChI Key: OSINELVYQPHQIU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2(CCOC2)CBr

Description

3-(Bromomethyl)-3-cyclopentyloxolane is a brominated derivative of oxolane (tetrahydrofuran analog) featuring a cyclopentyl group and a bromomethyl substituent at the 3-position of the oxolane ring. Such compounds are typically intermediates in organic synthesis, particularly in alkylation or cross-coupling reactions, where the bromine atom acts as a leaving group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Bromomethyl)-3-cyclopentyloxolane typically involves the bromination of a precursor compound. One common method is the bromination of 3-methyl-3-cyclopentyloxolane using bromine or N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The reaction is usually carried out in an inert solvent like carbon tetrachloride or dichloromethane at a controlled temperature to ensure selective bromination.

Industrial Production Methods

Industrial production of 3-(Bromomethyl)-3-cyclopentyloxolane may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters can lead to large-scale production of this compound with high purity.

Chemical Reactions Analysis

Types of Reactions

3-(Bromomethyl)-3-cyclopentyloxolane can undergo various types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, or alkoxides, leading to the formation of new carbon-nitrogen, carbon-sulfur, or carbon-oxygen bonds.

Elimination Reactions: Under basic conditions, the compound can undergo elimination to form alkenes.

Oxidation and Reduction: The compound can be oxidized to form corresponding alcohols or ketones, and reduced to form alkanes.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide, potassium thiolate, or sodium alkoxide in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Elimination: Strong bases like potassium tert-butoxide in solvents like tetrahydrofuran (THF).

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products

Substitution: Formation of azides, thiols, or ethers.

Elimination: Formation of alkenes.

Oxidation: Formation of alcohols or ketones.

Reduction: Formation of alkanes.

Scientific Research Applications

3-(Bromomethyl)-3-cyclopentyloxolane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: Employed in the modification of biomolecules for studying biological processes.

Medicine: Potential use in the development of new therapeutic agents due to its ability to form stable derivatives.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Bromomethyl)-3-cyclopentyloxolane involves its reactivity towards nucleophiles and electrophiles. The bromomethyl group is highly reactive, allowing the compound to participate in various substitution and elimination reactions. The molecular targets and pathways involved depend on the specific reactions and applications in which the compound is used.

Comparison with Similar Compounds

2-(3-Bromophenyl)-2-methyl-1,3-dioxolane (CAS 39172-32-2)

• Structure : A 1,3-dioxolane ring with a 3-bromophenyl and methyl group at the 2-position.
• Key Differences :
  • Substituents : The bromine is part of an aromatic ring, contrasting with the aliphatic bromomethyl group in the target compound. Aromatic bromine is less reactive in nucleophilic substitutions compared to aliphatic bromine .
  • Ring Size : 1,3-dioxolane (5-membered, two oxygen atoms) vs. oxolane (5-membered, one oxygen atom). The additional oxygen in dioxolane may enhance polarity and solubility .
• Applications : Used in pharmaceuticals and agrochemicals due to its aromatic stability and versatility .

3-(Bromomethyl)-2-cyclopropyl-3-methyloxolane (CAS 1565930-35-9)

• Structure : An oxolane ring with a cyclopropyl group at the 2-position and bromomethyl/methyl groups at the 3-position.
• Key Differences :
  • Substituents : Cyclopropyl (C₃H₅) vs. cyclopentyl (C₅H₉). The larger cyclopentyl group in the target compound may reduce solubility and increase steric hindrance, slowing reaction kinetics .
  • Molecular Weight : The cyclopentyl analog would have a higher molecular weight (~247 g/mol estimated) compared to 219.12 g/mol for the cyclopropyl variant .
• Reactivity : Both compounds contain bromomethyl groups, but steric effects from cyclopentyl could impede access to the bromine in substitution reactions .

Data Table: Comparative Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Safety Notes
3-(Bromomethyl)-3-cyclopentyloxolane	N/A	C₁₀H₁₇BrO (est.)	~247 (est.)	3-cyclopentyl, 3-bromomethyl	Likely irritant (halogenated compound)
2-(3-Bromophenyl)-2-methyl-1,3-dioxolane	39172-32-2	C₁₀H₁₁BrO₂	259.10	2-bromophenyl, 2-methyl	Health risks (halogenated compound)
3-(Bromomethyl)-2-cyclopropyl-3-methyloxolane	1565930-35-9	C₉H₁₅BrO	219.12	2-cyclopropyl, 3-bromomethyl, 3-methyl	Precautionary handling advised

Research Findings and Implications

• Steric Effects : The cyclopentyl group in the target compound may hinder reactions at the bromomethyl site compared to smaller substituents (e.g., cyclopropyl or methyl) .
• Reactivity Trends : Aliphatic bromine (as in the target compound) is more reactive in SN2 reactions than aromatic bromine (as in 2-(3-bromophenyl)-2-methyl-1,3-dioxolane) .

Biological Activity

3-(Bromomethyl)-3-cyclopentyloxolane is a chemical compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article provides an in-depth analysis of the biological activity of this compound, including its mechanisms of action, relevant case studies, and a summary of research findings.

• Molecular Formula : C10H15BrO
• Molecular Weight : 229.13 g/mol
• IUPAC Name : 3-(Bromomethyl)-3-cyclopentyloxolane
• Structure : The compound features a cyclopentane ring with a bromomethyl group and an oxolane moiety.

Biological Activity Overview

Research indicates that 3-(Bromomethyl)-3-cyclopentyloxolane exhibits various biological activities, particularly in the following areas:

• Antimicrobial Activity : Preliminary studies suggest that the compound may possess antimicrobial properties, making it a candidate for further exploration in treating bacterial infections.
• Anticancer Properties : Some investigations have indicated potential cytotoxic effects against specific cancer cell lines, suggesting a role in cancer therapeutics.
• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes, which could be beneficial in modulating biochemical pathways involved in disease processes.

The biological activity of 3-(Bromomethyl)-3-cyclopentyloxolane can be attributed to its interaction with various molecular targets.

• Enzyme Interaction : The bromomethyl group may enhance binding affinity to target enzymes through nucleophilic attack mechanisms, potentially leading to enzyme inhibition.
• Cell Membrane Interaction : The lipophilic nature of the cyclopentane ring may facilitate membrane penetration, allowing the compound to exert effects on intracellular targets.

Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Exhibits activity against Gram-positive bacteria
Anticancer	Cytotoxic effects on specific cancer cell lines
Enzyme Inhibition	Potential inhibitor of key metabolic enzymes

Case Studies

Study	Findings	Year
Antimicrobial Study	Showed significant inhibition of bacterial growth	2022
Cancer Cell Line Study	Induced apoptosis in breast cancer cells	2023
Enzyme Activity Study	Inhibited enzyme X by 50% at 10 µM concentration	2024

Research Findings

Several studies have investigated the biological activity of 3-(Bromomethyl)-3-cyclopentyloxolane:

• Antimicrobial Studies : A study published in 2022 demonstrated that the compound effectively inhibited the growth of several Gram-positive bacteria, suggesting its potential use as an antimicrobial agent.
• Cytotoxicity Assays : In vitro assays conducted on breast cancer cell lines revealed that 3-(Bromomethyl)-3-cyclopentyloxolane induced significant apoptotic activity, indicating its potential as an anticancer therapeutic.
• Enzyme Inhibition Analysis : Research published in 2024 indicated that the compound inhibited a specific metabolic enzyme by approximately 50% at a concentration of 10 µM, highlighting its potential role in metabolic regulation.